Functionalization of carbon nanotubes with bovine plasma biowaste by forming a protein corona enhances copper removal from water and ecotoxicity mitigation†
Environmental Science: Nano Pub Date: 2022-06-28 DOI: 10.1039/D2EN00145D
Abstract
Water remediation is a current challenge in environmental science and technology. Functionalization is a pivotal step toward the application of carbon nanotubes for water remediation. Bovine plasma is an abundant agro-industrial biowaste that can be exploited as a low-cost source of biomolecules in green nanotechnologies. Here we show the functionalization of oxidized multiwalled carbon nanotubes with bovine plasma by forming a protein corona (BP@MWCNT) for copper removal from water linked to ecotoxicity mitigation for the first time. Cryogenic transmission electron microscopy (Cryo-TEM) showed that corona thickness is a function of nanotube diameter. The functionalization of nanotubes increased the dispersion stability (ca. 90%) and the removal of copper ions from water (ca. 400%) when compared to oxidized nanotubes. Importantly, BP@MWCNT did not show any acute toxicity (48 h) to Daphnia similis up to 100 mg L−1 and mitigated the copper toxicity (ca. 100%) to this aquatic model organism in co-exposure assays. Our results demonstrate the significance of the environmental dimensions of biomolecular coronas in mediating the nanobiointeractions and ecotoxicity of carbon nanotubes. In addition, considering life cycle assessment, BP@MWCNT was easily removed from water with aluminum sulphate treatment. Surface functionalization of carbon nanotubes with bovine plasma (corona formation) is therefore a novel strategy for the removal of pollutants from water; connecting agricultural wastes and nanomaterial functionalization towards eco-friendly and waste-to-wealth approaches in agri-environmental nanotechnology.
Recommended Literature
- [1] Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies
- [2] Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices
- [3] Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†
- [4] Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy
- [5] Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†
- [6] Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography
- [7] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†
- [8] Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid
- [9] Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†
- [10] Fate of single walled carbon nanotubes in wetland ecosystems†
Journal Name：Environmental Science: Nano
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)